Cas no 1610772-26-3 (4-Chloro-6-(p-tolyl)thieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-6-(p-tolyl)thieno[2,3-d]pyrimidine
• CAS No: 1610772-26-3
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• CID: 4817666
• Update Time: 2023-08-19

4-Chloro-6-(p-tolyl)thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(p-tolyl)thieno[2,3-d]pyrimidine
• 4-chloro-6-(4-methylphenyl)thieno[2,3-d]pyrimidine

• Inchi： 1S/C13H9ClN2S/c1-8-2-4-9(5-3-8)11-6-10-12(14)15-7-16-13(10)17-11/h2-7H,1H3
• InChI Key： KRMPPVDDOPNOGH-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC(=C2)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4.5
• Topological Polar Surface Area: 54